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Compound of Interest

Compound Name:
(4-Benzylmorpholin-2-

yl)methanamine

Cat. No.: B027174 Get Quote

(4-Benzylmorpholin-2-yl)methanamine: A
Technical Guide for Researchers
CAS Number: 110859-47-7

This technical guide provides an in-depth overview of (4-Benzylmorpholin-2-
yl)methanamine, a versatile building block for researchers, scientists, and drug development

professionals. This document outlines its chemical properties, supplier information, a detailed

experimental protocol for a closely related analog, and its relevance in medicinal chemistry.

Core Compound Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b027174?utm_src=pdf-interest
https://www.benchchem.com/product/b027174?utm_src=pdf-body
https://www.benchchem.com/product/b027174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 110859-47-7 [1]

IUPAC Name
(4-Benzyl-1,4-oxazinan-2-

yl)methylamine
[1]

Molecular Formula C₁₂H₁₈N₂O [1]

Molecular Weight 206.289 g/mol [1]

Canonical SMILES
NCC1CN(CC2=CC=CC=C2)C

CO1
[1]

InChIKey
CKZVBXBEDDAEFE-

UHFFFAOYNA-N
[1]

Supplier Information
A variety of chemical suppliers offer (4-Benzylmorpholin-2-yl)methanamine. The following

table summarizes some of the available suppliers. Purity and available quantities should be

confirmed with the respective supplier.

Supplier Purity Notes

BLD Pharm ≥95% Available for online orders.

Santa Cruz Biotechnology ≥95%
Offered as a biochemical for

research.

Chem-Impex International ≥96% Described as an orange liquid.

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for (4-Benzylmorpholin-2-yl)methanamine is not

readily available in the public domain, a method for a closely related analog, 2-aminomethyl-4-

(4-fluorobenzyl)morpholine, has been described. This protocol can be adapted for the synthesis

of the target compound by using the appropriate starting materials.

Synthesis of 2-Aminomethyl-4-(4-fluorobenzyl)morpholine[2]
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This synthesis involves the hydrolysis of an acetyl-protected amine precursor.

Materials:

2-acetylaminomethyl-4-(4-fluorobenzyl)morpholine

10% Hydrochloric acid

Aqueous sodium hydroxide solution

Chloroform

Water

Saturated aqueous sodium chloride solution

Magnesium sulfate

Procedure:

A solution of 2-acetylaminomethyl-4-(4-fluorobenzyl)morpholine (3.0 g) in 10% hydrochloric

acid (50 ml) is refluxed with stirring for 4 hours.

The reaction mixture is then cooled and the pH is adjusted to 11 with an aqueous sodium

hydroxide solution.

The aqueous layer is extracted with chloroform.

The combined organic layers are washed successively with water and a saturated aqueous

sodium chloride solution.

The organic layer is dried over magnesium sulfate.

The solvent is removed under reduced pressure to yield the final product as an oil.

Adaptation for (4-Benzylmorpholin-2-yl)methanamine:

To synthesize (4-Benzylmorpholin-2-yl)methanamine, the starting material would be 2-

acetylaminomethyl-4-benzylmorpholine. The subsequent hydrolysis steps would remain the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b027174?utm_src=pdf-body
https://www.benchchem.com/product/b027174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


same. The synthesis of the acetyl-protected precursor can be achieved through various

established methods for the N-alkylation and amidation of morpholine derivatives.

Applications in Medicinal Chemistry and Drug
Discovery
Morpholine and its derivatives are recognized as privileged structures in medicinal chemistry

due to their favorable physicochemical properties and their presence in numerous approved

drugs.[3] The benzylmorpholine scaffold, in particular, is a key component in compounds

targeting the central nervous system.

(4-Benzylmorpholin-2-yl)methanamine serves as a valuable building block for the synthesis

of more complex molecules, particularly in the development of norepinephrine reuptake

inhibitors (NRIs). The antidepressant Reboxetine and its analogs feature a related 2-substituted

morpholine core, highlighting the importance of this structural motif for potent and selective NRI

activity.[4][5] The primary amine group of the title compound provides a reactive handle for

further chemical modifications, allowing for the creation of diverse chemical libraries for

structure-activity relationship (SAR) studies.

Logical Workflow for Synthesis
The following diagram illustrates a logical workflow for the synthesis of (4-Benzylmorpholin-2-
yl)methanamine based on the adapted protocol.
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Start with
2-acetylaminomethyl-4-benzylmorpholine

Reflux with 10% HCl
(4 hours)

Adjust pH to 11
with NaOH

Extract with Chloroform

Wash organic layer
(Water, Brine)

Dry over MgSO4

Evaporate solvent

Obtain (4-Benzylmorpholin-2-yl)methanamine
(oil)

Click to download full resolution via product page

Synthetic Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(4-BENZYLMORPHOLIN-2-YL)METHANAMINE | CAS 110859-47-7 [matrix-fine-
chemicals.com]

2. prepchem.com [prepchem.com]

3. e3s-conferences.org [e3s-conferences.org]

4. Synthesis, enantiomeric resolution, F-18 labeling and biodistribution of reboxetine
analogs: promising radioligands for imaging the norepinephrine transporter with positron
emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Design and synthesis of reboxetine analogs morpholine derivatives as selective
norepinephrine reuptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(4-Benzylmorpholin-2-yl)methanamine CAS number
and supplier information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027174#4-benzylmorpholin-2-yl-methanamine-cas-
number-and-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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